Cas no 1505026-60-7 (1-amino-3-2-(dimethylamino)phenylpropan-2-ol)

• Product Name: 1-amino-3-2-(dimethylamino)phenylpropan-2-ol
• CAS No: 1505026-60-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6030977
• PubChem ID: 83442509
• Update Time: 2025-06-08

1-amino-3-2-(dimethylamino)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-2-(dimethylamino)phenylpropan-2-ol
• 1505026-60-7
• EN300-1866949
• 1-amino-3-[2-(dimethylamino)phenyl]propan-2-ol

• Inchi： 1S/C11H18N2O/c1-13(2)11-6-4-3-5-9(11)7-10(14)8-12/h3-6,10,14H,7-8,12H2,1-2H3
• InChI Key： PIGJAPGEWPFLOX-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-3-2-(dimethylamino)phenylpropan-2-ol

Research Brief on 1-amino-3-2-(dimethylamino)phenylpropan-2-ol (CAS: 1505026-60-7): Recent Advances and Applications

1-amino-3-2-(dimethylamino)phenylpropan-2-ol (CAS: 1505026-60-7) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

Recent investigations into the pharmacological profile of 1-amino-3-2-(dimethylamino)phenylpropan-2-ol have revealed its potential as a modulator of neurotransmitter systems, particularly in the context of neurological and psychiatric disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its affinity for dopamine and serotonin receptors, suggesting its utility in the treatment of conditions such as depression and schizophrenia. The compound's unique structural features, including the dimethylamino and hydroxyl groups, contribute to its receptor-binding specificity and metabolic stability.

In addition to its central nervous system (CNS) applications, 1-amino-3-2-(dimethylamino)phenylpropan-2-ol has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (2024) reported its inhibitory effects on specific kinase pathways involved in tumor proliferation. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for brain cancers. These findings underscore the versatility of 1505026-60-7 in addressing diverse medical challenges.

The synthetic chemistry of 1-amino-3-2-(dimethylamino)phenylpropan-2-ol has also been a focus of recent research. Advances in catalytic asymmetric synthesis, as detailed in a 2024 publication in Angewandte Chemie, have enabled the production of enantiomerically pure forms of the compound, which is critical for optimizing its pharmacological activity and reducing off-target effects. These methodological improvements have significant implications for the scalable production of 1505026-60-7 and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 1-amino-3-2-(dimethylamino)phenylpropan-2-ol. Pharmacokinetic studies have identified variability in its bioavailability, prompting ongoing research into formulation strategies to enhance its delivery. Furthermore, comprehensive toxicological assessments are needed to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 1-amino-3-2-(dimethylamino)phenylpropan-2-ol (CAS: 1505026-60-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with advances in synthetic methodologies, position it as a valuable scaffold for future therapeutic development. Continued exploration of its mechanisms and optimization of its physicochemical properties will be essential for realizing its full potential in medicine.